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Compound of Interest

Compound Name: L-Glyceric acid sodium

Cat. No.: B11928538

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling procedures for
L-Glyceric acid sodium salt. Due to the limited availability of specific quantitative toxicity data
for this compound, this guide also includes detailed experimental protocols for key safety
assessments as a reference for researchers. Information on related compounds and metabolic
pathways is provided to offer a broader context for its potential biological interactions.

Chemical and Physical Properties

L-Glyceric acid sodium salt, also known as Sodium L-glycerate, is the sodium salt of L-
Glyceric acid. It is a white powder or crystalline solid.

Property Value

Chemical Formula CsHsNaOa4

Molecular Weight 128.06 g/mol

CAS Number 146298-95-5

Appearance White to off-white powder or crystals
Solubility Soluble in water
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Hazard Identification and Classification

While specific quantitative toxicity data for L-Glyceric acid sodium salt is not readily available

in published literature, some suppliers have classified it under the Globally Harmonized System
(GHS). It is crucial to handle this compound with care, assuming the potential for hazard in the

absence of comprehensive data.

GHS Classification (based on available Safety Data Sheets)[1]

Hazard Class Category Hazard Statement
Acute toxicity, Oral Category 4 H302: Harmful if swallowed
Acute aquatic toxicity Category 1 H400: Very toxic to aquatic life

) ) o H410: Very toxic to aquatic life
Chronic aquatic toxicity Category 1 ) ]
with long lasting effects

Precautionary Statements:[1]

P264: Wash skin thoroughly after handling.
e P270: Do not eat, drink or smoke when using this product.
e P273: Avoid release to the environment.

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P330: Rinse mouth.
e P391: Collect spillage.
e P501: Dispose of contents/container to an approved waste disposal plant.

Toxicological Summary

Direct quantitative toxicological data such as LD50 (median lethal dose) and LC50 (median
lethal concentration) for L-Glyceric acid sodium salt are not widely available. One safety data
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sheet classifies it as "Harmful if swallowed"[1]. Studies on the related compound, D-glyceric
acid calcium salt, in rats at daily doses of 100 mg, 500 mg, and 1000 mg/kg of body weight
showed "no toxicity observed"[2]. However, this is the D-isomer and a different salt, so these
results may not be directly applicable to the L-isomer sodium salt.

In the absence of specific data, a precautionary approach is recommended. The following
sections detail the standard experimental protocols used to determine key toxicological
endpoints.

Experimental Protocols for Safety Assessment

The following are detailed methodologies for key toxicological experiments, based on
internationally recognized guidelines. These protocols are provided as a reference for
researchers who may need to conduct safety assessments of L-Glyceric acid sodium salt.

Acute Oral Toxicity - Acute Toxic Class Method (OECD
423)

This method is used to estimate the acute oral toxicity of a substance.

Methodology:

e Animal Selection: Healthy, young adult rodents (usually rats), are used.

e Housing and Fasting: Animals are housed in suitable cages and fasted prior to dosing.

o Dose Administration: The test substance is administered orally by gavage in a single dose.
The volume administered should not exceed a maximum recommended volume.

o Stepwise Procedure: The test is conducted in a stepwise manner using a minimum number
of animals at each step. The starting dose is selected from a series of fixed dose levels (e.g.,
5, 50, 300, 2000 mg/kg body weight). The outcome of the first step determines the dose for
the next step.

o Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for at least 14 days.
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» Necropsy: All animals are subjected to a gross necropsy at the end of the observation
period.

2-3 animals die Stop: High Toxicity

(Classification)

Start: Select Dose Level . Observe for 14 Days
(e.g., 300 mg/kg) R CS *| (Mortaliy, Clinical Signs) |—> Evaluate Outcome

Stop and Classify

Click to download full resolution via product page

Caption: Workflow for OECD 423 Acute Oral Toxicity Test.

Acute Dermal Irritation/Corrosion (OECD 404)

This test assesses the potential of a substance to cause skin irritation or corrosion.
Methodology:

¢ Animal Selection: Healthy, young adult albino rabbits are typically used.

o Preparation of Skin: The fur on the dorsal area of the trunk is clipped.

o Application of Test Substance: A small amount (0.5 g for solids) of the test substance is
applied to a small area of the skin and covered with a gauze patch and semi-occlusive
dressing.

o Exposure Duration: The exposure period is typically 4 hours.

o Observation: The skin is examined for erythema and edema at 1, 24, 48, and 72 hours after
patch removal. The observation period may be extended up to 14 days to assess the
reversibility of the effects.
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e Scoring: The degree of skin reaction is scored according to a standardized scale.
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Start: Prepare Animal Skin

Apply 0.5g of Substance
to Skin Patch

'

4-hour Exposure

'

Remove Patch and Clean Area

'

Observe and Score Skin Reactions
(1, 24, 48, 72 hours)

'

Assess Reversibility
(up to 14 days)

Classify as Irritant or Non-Irritant
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Start: Single Animal Test

Apply Substance to Conjunctival Sac

:

Examine Eye at 1, 24, 48, 72 hours

l

Score Corneal, Iris, and
Conjunctival Effects

l

Assess Reversibility (up to 21 days)

Corrosive/Severe Irritant?

Stop Test and Classify Confirm with Additional Animals

Final Classification
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Start: Prepare Bacterial Strains

Prepare Test Substance Concentrations

:

Mix Bacteria, Test Substance,
and S9 Mix (or buffer)

:

Plate on Minimal Agar

:

Incubate for 48-72 hours

:

Count Revertant Colonies

Evaluate for Mutagenic Potential

Start: Collect Fertilized Zebrafish Eggs

Expose Embryos to a Range of
Test Substance Concentrations

'

Daily Observation for 96 hours
(Lethal Endpoints)

'

Record Mortality Data

Calculate 96-hour LC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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